Cas no 1351615-56-9 (N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide)

• Product Name: N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide
• CAS No: 1351615-56-9
• MF: C₂₀H₂₀N₆O₃S
• MW: 424.476202011108
• CID: 5790604
• PubChem ID: 71788080
• Update Time: 2025-07-15

N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(pyrazine-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide
• F6195-2957
• 1351615-56-9
• AKOS024268364
• VU0535746-1
• N-(2-ethoxyphenyl)-2-(pyrazine-2-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
• N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide

• Inchi： 1S/C20H20N6O3S/c1-2-29-16-6-4-3-5-13(16)24-20(28)26-10-7-14-17(12-26)30-19(23-14)25-18(27)15-11-21-8-9-22-15/h3-6,8-9,11H,2,7,10,12H2,1H3,(H,24,28)(H,23,25,27)
• InChI Key： HGEOOSBUYUKEMW-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=NC=CN=2)=O)=NC2=C1CN(C(NC1C=CC=CC=1OCC)=O)CC2

Computed Properties

• Exact Mass: 424.13175969g/mol
• Monoisotopic Mass: 424.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide

Comprehensive Overview of N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide (CAS No. 1351615-56-9)

The compound N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide, identified by its CAS No. 1351615-56-9, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a thiazolo[5,4-c]pyridine core and a pyrazine-2-carboxamide moiety, make it a promising candidate for targeting various biological pathways. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in addressing unmet medical needs.

In recent years, the scientific community has focused on the development of novel small molecules like N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide to explore their therapeutic potential. The compound's multi-ring heterocyclic system is particularly noteworthy, as it mimics the structural motifs found in many FDA-approved drugs. This similarity has led to investigations into its pharmacokinetic properties, such as bioavailability, metabolic stability, and target binding affinity. Such studies are critical for optimizing drug candidates and reducing attrition rates in clinical trials.

One of the most searched questions in the context of CAS No. 1351615-56-9 revolves around its mechanism of action. Preliminary research suggests that the compound may interact with specific enzymes or receptors involved in cellular signaling pathways. For instance, the pyrazine-2-carboxamide group is known to participate in hydrogen bonding interactions, which could enhance its binding to protein targets. These insights are valuable for researchers aiming to design next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide involves a series of carefully optimized chemical reactions, including condensation, cyclization, and amidation steps. The 2-ethoxyphenyl segment, in particular, is introduced to modulate the compound's lipophilicity and solubility, which are crucial factors for drug delivery. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's purity and structural integrity. These methodologies ensure that the final product meets the stringent quality standards required for preclinical and clinical studies.

Another trending topic related to CAS No. 1351615-56-9 is its potential role in addressing emerging health challenges. For example, the compound's structural versatility makes it a viable candidate for repurposing in the treatment of rare diseases or conditions with limited therapeutic options. Additionally, its thiazolo[5,4-c]pyridine scaffold has been explored in the context of anti-inflammatory and antimicrobial applications, aligning with the growing demand for novel antibiotics and immunomodulators.

From a commercial perspective, N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide is available through specialized chemical suppliers who cater to the needs of academic and industrial researchers. The compound is typically offered in milligram to gram quantities, with options for custom synthesis and bulk procurement. Its CAS No. 1351615-56-9 serves as a unique identifier, facilitating seamless sourcing and regulatory compliance.

In conclusion, N-{5-[(2-ethoxyphenyl)carbamoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}pyrazine-2-carboxamide represents a compelling area of research in modern drug discovery. Its intricate chemical architecture, combined with its potential biological activities, positions it as a molecule of high interest. As scientific advancements continue to unfold, this compound may pave the way for innovative therapies that address some of the most pressing medical challenges of our time.